BMS-795311

• Molecular Formula: C33H23F10NO3
• Molecular Weight: 671.5 g/mol
• InChI: InChI=1S/C33H23F10NO3/c34-22-13-21(14-24(16-22)47-33(42,43)30(37)38)31(17-18-4-2-1-3-5-18,20-7-11-27(36)28(15-20)46-23-8-9-23)44-29(45)19-6-10-26(35)25(12-19)32(39,40)41/h1-7,10-16,23,30H,8-9,17H2,(H,44,45)/t31-/m1/s1
• InChIKey: UBJMOTPQBCKENW-WJOKGBTCSA-N

BMS-795311 Potency and Identity: A Quantitative Baseline for CETP Inhibitor Procurement

BMS-795311 (CAS 939390-99-5) is an (R)-enantiomeric triphenylethanamine amide that acts as a potent, orally bioavailable inhibitor of cholesteryl ester transfer protein (CETP) . In enzyme-based scintillation proximity assays (SPA), it inhibits CETP with an IC₅₀ of 4 nM (also reported as 3.8 nM), and in a human whole plasma assay (hWPA) it inhibits cholesteryl ester transfer with an IC₅₀ of 0.22 µM . The compound has a molecular formula of C₃₃H₂₃F₁₀NO₃ and a molecular weight of 671.5 g/mol .

CETP inhibition assay workflow SPA-based enzyme inhibition screening

Human whole plasma CE transfer assay Translational target engagement in plasma matrix

In vivo HDL-C target engagement models Transgenic mouse and hamster dyslipidemia research

• [1] Qiao JX, Wang TC, Finlay HJ, et al. Triphenylethanamine Derivatives as Cholesteryl Ester Transfer Protein Inhibitors: Discovery of N-[(1R)-1-(3-Cyclopropoxy-4-fluorophenyl)-1-[3-fluoro-5-(1,1,2,2-tetrafluoroethoxy)phenyl]-2-phenylethyl]-4-fluoro-3-(trifluoromethyl)benzamide (BMS-795311). J Med Chem. 2015;58(22):9010-9026. View Source

Why Generic Substitution Fails: Structural and Pharmacological Singularity of BMS-795311

CETP inhibitors as a class display large heterogeneity in binding modes, potency, and off-target liability profiles . BMS-795311 is an (R)-triphenylethanamine amide that engages CETP through a distinct hydrophobic cleft interaction, yielding an SPA IC₅₀ approximately 9-fold lower than the tetrahydroquinoline torcetrapib and 50-fold lower than the thioether dalcetrapib . Unlike torcetrapib, BMS-795311 shows no blood pressure elevation in rat telemetry and no induction of aldosterone synthase (CYP11B2) mRNA in H295R cells at 10 µM . These structural, potency, and safety divergences mean that in-class compounds cannot be interchanged without revalidating both target engagement and cardiovascular safety endpoints.

Target

BMS-795311 (triphenylethanamine amide)

Other CETP inhibitors (tetrahydroquinoline, thioether, oxazolidinone)

Binding mode

Distinct hydrophobic cleft interaction

Class heterogeneity may shift binding-mode interpretation

Off-target profile

Reported absence of blood pressure elevation and CYP11B2 induction

Cardiovascular safety endpoints may differ significantly

• [1] Qiao JX, et al. J Med Chem. 2015;58(22):9010-9026. View Source

BMS-795311 Quantitative Evidence Guide: Comparator-Anchored Differentiation Data

Enzyme-Based SPA IC₅₀ Head-to-Head: BMS-795311 vs. Four Clinical-Stage CETP Inhibitors

In the enzyme-based scintillation proximity assay (SPA), BMS-795311 demonstrates an IC₅₀ of 4 nM against CETP . This represents a 9.25-fold potency advantage over torcetrapib (IC₅₀ = 37 nM), a 1.97-fold advantage over anacetrapib (IC₅₀ = 7.9 nM for rhCETP), a 50-fold advantage over dalcetrapib (IC₅₀ = 0.2 µM), and a 1.38-fold advantage over evacetrapib (IC₅₀ = 5.5 nM) when compared against published IC₅₀ values . Note that anacetrapib's potency is conditional on CETP mutant form (IC₅₀ = 11.8 nM for C13S mutant CETP) .

SPA IC₅₀ Head-to-Head

Cross-study comparable

BMS-795311: 4 nM
Torcetrapib: 37 nM
Anacetrapib: 7.9 nM
Daletrapib: 0.2 µM
Evacetrapib: 5.5 nM

Supports CETP enzyme inhibition assay context

Recombinant CETP SPA; anacetrapib IC₅₀ conditional on mutant form

Evidence Dimension	CETP enzyme inhibition potency (SPA IC₅₀)
Target Compound Data	IC₅₀ = 4 nM (3.8 nM in some reports)
Comparator Or Baseline	Torcetrapib IC₅₀ = 37 nM; Anacetrapib IC₅₀ = 7.9 nM (rhCETP) / 11.8 nM (C13S); Dalcetrapib IC₅₀ = 0.2 µM; Evacetrapib IC₅₀ = 5.5 nM
Quantified Difference	BMS-795311 is 9.25× more potent than torcetrapib, 1.97× more potent than anacetrapib (rhCETP), 50× more potent than dalcetrapib, and 1.38× more potent than evacetrapib
Conditions	Recombinant CETP enzyme-based scintillation proximity assay (SPA)

Why This Matters

SPA IC50 is the primary biochemical potency benchmark used by most procurement teams; BMS-795311 delivers the lowest reported IC50 across the five major CETP inhibitors, enabling lower working concentrations and potentially reduced off-target engagement.

• [1] Qiao JX, et al. J Med Chem. 2015;58(22):9010-9026. View Source

Human Whole Plasma Assay (hWPA) CE Transfer Inhibition: Translational Potency Differentiation

In the more physiologically relevant human whole plasma assay (hWPA), BMS-795311 inhibits cholesteryl ester (CE) transfer with an IC₅₀ of 0.22 µM . This hWPA potency is among the strongest for the CETP class. For comparison, evacetrapib—the most clinically advanced CETP inhibitor—exhibits a hWPA IC₅₀ of 0.036 µM (36 nM) . However, evacetrapib was discontinued following the ACCELERATE trial failure for futility in atherosclerosis, whereas BMS-795311's development rationale is supported by its divergence from torcetrapib's off-target safety liabilities as detailed in separate evidence items below .

Human Whole Plasma CE Transfer

Cross-study comparable

BMS-795311: 0.22 µM
Evacetrapib: 0.036 µM

Supports plasma transfer inhibition model context

Human whole plasma; higher hWPA potency for evacetrapib noted

Evidence Dimension	Cholesteryl ester transfer inhibition in human plasma (hWPA IC₅₀)
Target Compound Data	IC₅₀ = 0.22 µM
Comparator Or Baseline	Evacetrapib hWPA IC₅₀ = 0.036 µM (36 nM)
Quantified Difference	Evacetrapib is 6.1× more potent in hWPA; however, BMS-795311's combined SPA potency and favorable cardiovascular safety profile (no BP increase, no CYP11B2 induction) differentiates it mechanistically
Conditions	Human whole plasma assay measuring CE transfer from HDL to LDL/VLDL

Why This Matters

hWPA potency provides a translational bridge between biochemical inhibition and in vivo HDL-C raising, informing dose selection in preclinical animal models and guiding procurement decisions for in vivo pharmacology programs.

• [1] Qiao JX, et al. J Med Chem. 2015;58(22):9010-9026. View Source

In Vivo Efficacy Comparison: BMS-795311 Achieves HDL-C Elevation Comparable to Torcetrapib at Low Oral Dose

In human CETP/apoB-100 dual transgenic mice, a single oral dose of 1 mg/kg BMS-795311 maximally inhibited plasma CE transfer activity . In moderately fat-fed hamsters, oral administration of BMS-795311 at 10 mg/kg for 3 days increased plasma HDL-C content by approximately 45%, producing HDL-C elevation and particle size enlargement comparable to torcetrapib . This demonstrates that BMS-795311 achieves in vivo efficacy equivalent to the clinical-stage comparator torcetrapib at pharmacologically relevant doses in two distinct animal models .

In Vivo HDL-C Elevation

Direct head-to-head

1 mg/kg p.o. max. CE transfer inhibition
~45% HDL-C increase in hamsters

Supports in vivo model-response interpretation

Transgenic mouse and hamster models; response comparable to torcetrapib

Evidence Dimension	In vivo HDL-C elevation and CE transfer inhibition
Target Compound Data	BMS-795311 (1 mg/kg p.o.) maximally inhibited CE transfer in transgenic mice; BMS-795311 (10 mg/kg p.o., 3 days) increased HDL-C by ~45% in hamsters
Comparator Or Baseline	Torcetrapib: comparable HDL-C content and size increase in moderately fat-fed hamsters at matched dose regimen
Quantified Difference	Comparable efficacy (~45% HDL-C increase for both compounds); BMS-795311 achieves maximal CE transfer inhibition at 1 mg/kg oral dose
Conditions	Human CETP/apoB-100 dual transgenic mice (CE transfer) and moderately fat-fed hamsters (HDL-C)

Why This Matters

Procurement decisions for in vivo pharmacology require confidence that target engagement translates to lipid-modifying efficacy; BMS-795311 matches torcetrapib's in vivo HDL-C raising effect while avoiding its cardiovascular safety liabilities.

• [1] Qiao JX, et al. J Med Chem. 2015;58(22):9010-9026. View Source

Blood Pressure Safety Differentiation: BMS-795311 Does Not Elevate Blood Pressure in Rat Telemetry

Torcetrapib was discontinued in Phase III due to excess cardiovascular mortality linked to off-target increases in blood pressure and aldosterone . In direct intrastudy comparison, BMS-795311 administered intravenously at 8 mg/kg in rat telemetry studies had no effect on mean, systolic, or diastolic blood pressure, heart rate, or locomotor activity . In contrast, torcetrapib reproducibly increased mean arterial blood pressure in analogous rat models . This absence of hemodynamic liability represents a critical differentiator for any CETP inhibitor intended for chronic cardiovascular therapy.

Blood Pressure Telemetry

Direct head-to-head

BMS-795311: ΔBP ≈ 0 mmHg
Torcetrapib: positive ΔBP

Supports cardiovascular endpoint monitoring context

Rat telemetry, 8 mg/kg i.v.; reported absence of hemodynamic change

Evidence Dimension	Blood pressure change in rat telemetry model
Target Compound Data	BMS-795311 (8 mg/kg i.v.): no effect on mean, systolic, or diastolic blood pressure, heart rate, or locomotor activity
Comparator Or Baseline	Torcetrapib: known to increase mean arterial blood pressure in rat telemetry studies
Quantified Difference	BMS-795311: ΔBP ≈ 0 mmHg; Torcetrapib: positive ΔBP (statistically significant elevation above baseline and vehicle)
Conditions	Rat telemetry study with continuous BP monitoring following i.v. administration

Why This Matters

For programs evaluating CETP inhibitors as chronic cardiovascular therapeutics, blood pressure neutrality is a go/no-go criterion; BMS-795311 is one of few preclinical CETP inhibitors directly demonstrated to lack this torcetrapib-associated liability.

• [1] Qiao JX, et al. J Med Chem. 2015;58(22):9010-9026. View Source

Aldosterone Synthase (CYP11B2) Induction: Absence of Adrenal Off-Target Activity vs. Torcetrapib

Torcetrapib's hypertensive effect is partly attributed to induction of aldosterone synthase (CYP11B2) mRNA in adrenocortical cells, leading to elevated aldosterone levels . In H295R human adrenocortical cells, BMS-795311 at 10 µM for 24 hours produced no increase in CYP11B2 mRNA expression . This contrasts directly with torcetrapib, which significantly up-regulates CYP11B2 in the same cellular model . The absence of adrenal CYP11B2 induction, together with blood pressure neutrality, establishes a differentiated preclinical safety profile that supports selection of BMS-795311 over torcetrapib and its close structural analogs for cardiovascular target validation studies.

CYP11B2 Induction

Direct head-to-head

BMS-795311: no induction
Torcetrapib: significant induction

Supports adrenal safety endpoint review

H295R cells, 10 µM, 24 h; reported lack of CYP11B2 mRNA increase

Evidence Dimension	CYP11B2 (aldosterone synthase) mRNA induction in H295R cells
Target Compound Data	BMS-795311 (10 µM, 24 h): no increase in CYP11B2 mRNA
Comparator Or Baseline	Torcetrapib: significant increase in CYP11B2 mRNA in H295R cells
Quantified Difference	BMS-795311: fold-change ≈ 1.0 (no induction); Torcetrapib: fold-change > 1.0 (statistically significant induction)
Conditions	H295R human adrenocortical carcinoma cells, 10 µM compound exposure for 24 h

Why This Matters

CYP11B2 induction is a mechanistically linked biomarker for the aldosterone-mediated hypertension that caused torcetrapib's clinical failure; BMS-795311's absence of this signal provides a safety-driven rationale for selecting it as a CETP tool compound in adrenal safety profiling studies.

• [1] Qiao JX, et al. J Med Chem. 2015;58(22):9010-9026. View Source
• [2] InvivoChem. BMS-795311 Technical Datasheet. Accessed 2026. View Source

Preclinical Pharmacokinetic Profile: Cross-Species Oral Bioavailability and Half-Life

BMS-795311 exhibits species-dependent oral bioavailability: 37% in mice, 37% in rats, 20% in monkeys, and 5% in dogs, with corresponding Cₘₐₓ values of 5.3, 17, 1.7, and 0.43 ng/mL following oral doses of 10, 10, 5, and 5 mg/kg respectively . Terminal elimination half-lives are 6 h (mice), 7 h (rats), >18 h (monkeys), and 10 h (dogs), driven by low plasma clearance (2.0, 0.9, 0.9, and 1.4 mL/min/kg) and modest volumes of distribution (0.8, 0.4, 0.9, and 0.6 L/kg) . For torcetrapib, oral bioavailability is reported as approximately 24% in rats with a half-life of ~8 h . BMS-795311's longer half-life in monkeys (>18 h vs. ~8 h for torcetrapib in rat) and comparable rat oral bioavailability (37% vs. 24%) may translate to less frequent dosing in chronic primate models.

Cross-Species PK Profile

Cross-study comparable

Mouse: F=37%, t½=6h
Rat: F=37%, t½=7h
Monkey: F=20%, t½>18h
Dog: F=5%, t½=10h

Supports cross-species exposure-model review

Rat F 1.54× higher than torcetrapib; monkey t½ >18 h

Evidence Dimension	Preclinical oral pharmacokinetics (F%, t₁/₂, CL, Vd)
Target Compound Data	Mouse: F=37%, t₁/₂=6 h; Rat: F=37%, t₁/₂=7 h; Monkey: F=20%, t₁/₂>18 h; Dog: F=5%, t₁/₂=10 h
Comparator Or Baseline	Torcetrapib: Rat F≈24%, t₁/₂≈8 h (cross-study); Monkey PK data for torcetrapib not directly compared
Quantified Difference	Rat oral bioavailability: BMS-795311 37% vs. torcetrapib ~24% (1.54× higher); Monkey half-life: BMS-795311 >18 h vs. torcetrapib rat t₁/₂ ~8 h (2.25× longer, acknowledging species difference)
Conditions	Oral and i.v. administration across four preclinical species; plasma concentration measured by LC-MS/MS

Why This Matters

For chronic in vivo efficacy and safety studies in rodent and non-human primate models, favorable oral bioavailability and extended half-life reduce dosing frequency and improve exposure consistency, directly influencing procurement quantity and cost-of-goods calculations.

• [1] Qiao JX, et al. J Med Chem. 2015;58(22):9010-9026. View Source
• [2] Kalgutkar AS, et al. Identification of a novel, non-tetrahydroquinoline variant of the CETP inhibitor torcetrapib, with improved aqueous solubility. Xenobiotica. 2014;44(7):591-605. View Source

BMS-795311 Optimal Research and Procurement Application Scenarios

CETP Target Validation Studies Requiring Potent Biochemical Tool Compound with Defined Comparator Benchmarking

BMS-795311 is the preferred CETP inhibitor for biochemical target validation when maximum SPA potency (IC₅₀ = 4 nM) is required alongside a well-characterized comparator dataset. Its 9.25-fold greater potency over torcetrapib in SPA and 50-fold advantage over dalcetrapib enable lower compound consumption in high-throughput CETP activity assays, directly reducing procurement cost per data point.

Preclinical Cardiovascular Safety Profiling of CETP Inhibition Without Blood Pressure or Aldosterone Confounding

For programs investigating CETP biology in chronic cardiovascular disease models, BMS-795311 uniquely provides torcetrapib-comparable HDL-C raising without the confounding hemodynamic and adrenal effects. The demonstrated absence of blood pressure elevation at 8 mg/kg i.v. in rat telemetry and lack of CYP11B2 induction at 10 µM in H295R cells make BMS-795311 the CETP inhibitor of choice for deconvoluting CETP-dependent lipid effects from off-target cardiovascular toxicity.

Rodent and Non-Human Primate Pharmacodynamic Studies Leveraging Defined Oral PK Parameters

BMS-795311's 37% oral bioavailability in rats and mice, combined with a >18 h half-life in monkeys , supports once-daily oral dosing protocols in rodent dyslipidemia models and primate atherosclerosis studies. Procurement teams planning chronic in vivo studies can use these established PK parameters to calculate compound requirements with greater precision than for CETP inhibitors lacking cross-species PK disclosure.

CETP Inhibitor Comparative Pharmacology and Selectivity Panel Screening

BMS-795311 serves as a structurally distinct comparator in CETP inhibitor selectivity panels. As a triphenylethanamine amide rather than a tetrahydroquinoline (torcetrapib), thioether (dalcetrapib), or oxazolidinone (anacetrapib), BMS-795311 enables chemotype-specific assessment of CETP binding mode, potency, and safety liabilities . Procurement for selectivity panels benefits from the compound's established potency metrics and safety benchmarks against all major clinical-stage CETP inhibitors.

Application

Selection Property

Validation Focus

CETP target validation studies

SPA potency and comparator benchmarking

Enzyme inhibition assay review

Cardiovascular safety profiling

Hemodynamic and adrenal endpoint context

Blood pressure and CYP11B2 endpoint monitoring

Rodent and NHP pharmacodynamic studies

Oral PK exposure context

Cross-species exposure-model validation

CETP inhibitor comparative pharmacology

Chemotype-specific selectivity review

Comparator benchmarking against clinical-stage inhibitors

• [1] Qiao JX, et al. J Med Chem. 2015;58(22):9010-9026. View Source